1-Butan-2-yl-3-[(1-ethylpyrrolidin-2-yl)methyl]thiourea

• IUPAC Name: 1-butan-2-yl-3-[(1-ethylpyrrolidin-2-yl)methyl]thiourea
• InChI: InChI=1S/C12H25N3S/c1-4-10(3)14-12(16)13-9-11-7-6-8-15(11)5-2/h10-11H,4-9H2,1-3H3,(H2,13,14,16)
• InChI Key: BZQMEGHEMKZQNH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=S)NCC1CCCN1CC
• Molecular Formula: C12H25N3S
• Molecular Weight: 243.41 g/mol

Description

1-Butan-2-yl-3-[(1-ethylpyrrolidin-2-yl)methyl]thiourea, also known as S-Methyl- N-(1-ethyl-2-pyrrolidinyl)methyl)isothiourea or AVE7688, is a compound that has been studied for its potential therapeutic applications. This compound has shown promising results in scientific research, particularly in the fields of neurology and cancer research. In

Mechanism of Action

The mechanism of action of 1-Butan-2-yl-3-[(1-ethylpyrrolidin-2-yl)methyl]thiourea is not fully understood. However, studies have suggested that this compound may act as a neuroprotective agent by inhibiting the activation of microglia, which are immune cells in the brain that can cause inflammation and damage to neurons. In addition, it has been suggested that this compound may have anti-cancer properties by inhibiting the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound can have various biochemical and physiological effects. For example, it has been shown to reduce inflammation and oxidative stress in the brain, which can help to protect neurons from damage. In addition, this compound has been shown to induce apoptosis (cell death) in cancer cells, which can help to slow the progression of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Butan-2-yl-3-[(1-ethylpyrrolidin-2-yl)methyl]thiourea in lab experiments is that it has shown promising results in various scientific research studies. This compound has been shown to have potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of studies.

Future Directions

There are several future directions for the study of 1-Butan-2-yl-3-[(1-ethylpyrrolidin-2-yl)methyl]thiourea. One direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. Another direction is to better understand its mechanism of action, which can help to guide the development of new therapeutic agents. Finally, future studies can focus on optimizing the synthesis method for this compound to improve its purity and yield.

Synthesis Methods

The synthesis of 1-Butan-2-yl-3-[(1-ethylpyrrolidin-2-yl)methyl]thiourea involves the reaction of S-methylisothiourea hemisulfate with 1-ethyl-2-pyrrolidinemethanol in the presence of a base. The resulting compound is then purified using chromatography techniques to obtain the final product.

Scientific Research Applications

1-Butan-2-yl-3-[(1-ethylpyrrolidin-2-yl)methyl]thiourea has been studied for its potential therapeutic applications in various scientific research studies. This compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential anti-cancer properties, particularly in the treatment of ovarian cancer.